2-(Pyrrolidin-2-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-pyrrolidin-2-ylethanamine;dihydrochloride
• InChI: InChI=1S/C6H14N2.2ClH/c7-4-3-6-2-1-5-8-6;;/h6,8H,1-5,7H2;2*1H
• InChI Key: CAGJSPYOJPRCCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CCN.Cl.Cl
• Molecular Formula: C6H16Cl2N2
• Molecular Weight: 187.11 g/mol
• CAS RN: 1803593-20-5

Description

“2-(Pyrrolidin-2-yl)ethan-1-amine dihydrochloride” is a chemical compound with the CAS Number: 1803593-20-5. It has a molecular weight of 187.11. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC Name for this compound is “2-(pyrrolidin-2-yl)ethan-1-amine dihydrochloride” and its Inchi Code is "1S/C6H14N2.2ClH/c7-4-3-6-2-1-5-8-6;;/h6,8H,1-5,7H2;2*1H". This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the resources.

Scientific Research Applications

C-H Functionalization and Redox-Annulations

Cyclic amines, including pyrrolidine, undergo redox-annulations with α,β-unsaturated aldehydes and ketones. This process leads to the formation of ring-fused pyrrolines, which can be further oxidized to pyrroles or reduced back to pyrrolidines, indicating the compound's role in synthesizing heterocyclic structures (Kang et al., 2015).

Organocatalysis in Asymmetric Synthesis

The compound has applications in organocatalysis, facilitating asymmetric synthesis of γ-nitrocarbonyl compounds. This showcases its utility in generating chiral molecules with high enantiomeric excess, which is crucial for the development of pharmaceuticals and fine chemicals (Kostenko et al., 2018).

Lewis Acid-Promoted Cascade Reactions

In another application, primary amines including 2-(Pyrrolidin-2-yl)ethan-1-amine, participate in Lewis acid-promoted cascade reactions with 2-butynedioate and propargylic alcohol. This method efficiently constructs 1,2-dihydropyridine skeletons, demonstrating the compound's role in synthesizing nitrogen-containing heterocycles (Yin et al., 2013).

Sustainable Catalytic Pyrrole Synthesis

Moreover, the compound finds use in sustainable catalytic synthesis processes, where secondary alcohols and amino alcohols are linked via C-N and C-C bond formations, leading to the production of pyrroles. This indicates its significance in green chemistry applications, enabling reactions that proceed with hydrogen as a by-product and utilize renewable resources (Michlik & Kempe, 2013).

Enantioselective A(3) Reactions

Additionally, pyrrolidine and related amines undergo enantioselective A(3) reactions in the presence of copper iodide and a specific cocatalyst. This results in the formation of propargylamines with high enantiomeric excess, further highlighting the compound's utility in asymmetric synthesis (Zhao & Seidel, 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure.